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Compound of Interest

Compound Name:
2-(Fmoc-amino)-4-

cyclopropylbutanoic acid

Cat. No.: B12309178

Get Quote

Executive Summary
Fmoc-L-homocyclopropylalanine (Fmoc-L-Hxc) is a non-canonical amino acid (NCAA) utilized

in modern medicinal chemistry to modulate the physicochemical and pharmacokinetic

properties of therapeutic peptides. Chemically defined as (S)-2-((((9H-fluoren-9-

yl)methoxy)carbonyl)amino)-4-cyclopropylbutanoic acid, it serves as a structural homolog to

Leucine and a steric extension of Cyclopropylalanine (Cpa).

Unlike standard aliphatic residues, the cyclopropyl moiety in Fmoc-L-Hxc introduces unique

electronic character (

-aromaticity) and defined steric bulk without the rotational freedom of an isobutyl group. This
guide details its synthesis, integration into Solid-Phase Peptide Synthesis (SPPS), and
application in stabilizing secondary structures for drug discovery.
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To understand the utility of Fmoc-L-Hxc, one must contrast it with its canonical and non-

canonical relatives. The "homo" designation indicates the insertion of a methylene (

) group between the

-carbon and the cyclopropyl-bearing

-carbon, effectively pushing the steric bulk to the

-position.
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Structure
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L-

Homocyclopropyl

alanine (Hxc)

Moderate High (Distal)
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binding,

metabolic
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Physicochemical Advantages
Metabolic Stability: The cyclopropyl group is structurally rigid and resistant to oxidative

metabolism by cytochrome P450 enzymes compared to isopropyl or

-butyl chains.

Lipophilicity: It increases lipophilicity (

) relative to Alanine, facilitating membrane interaction or hydrophobic pocket binding, yet
maintains better solubility than highly aromatic residues like Tryptophan.

-Aromaticity: The strained cyclopropyl ring has

-character, allowing it to engage in cation-
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interactions or edge-to-face interactions similar to Phenylalanine but with a smaller footprint.

Chemical Synthesis Protocol
Objective: Synthesis of Fmoc-L-Hxc from chiral pool precursors.

The most robust route utilizes L-homoallylglycine as a chiral precursor, followed by a

stereospecific Simmons-Smith cyclopropanation. This avoids the need for complex asymmetric

alkylations and preserves the

-center chirality.

Synthetic Route Diagram
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Caption: Figure 1. Chemo-enzymatic synthesis pathway transforming L-homoallylglycine to

Fmoc-L-homocyclopropylalanine via zinc-carbenoid cyclopropanation.

Detailed Methodology
Step 1: Simmons-Smith Cyclopropanation

Reagents: Diethylzinc (

), Diiodomethane (

), Boc-L-homoallylglycine methyl ester.

Solvent: Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Protocol:

Under inert atmosphere (

), dissolve Boc-L-homoallylglycine methyl ester in anhydrous DCM.
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Cool to

. Carefully add

(1.0 M in hexanes, 5 equiv) dropwise. Caution: Pyrophoric.

Add

(10 equiv) dropwise. The formation of the Furukawa reagent (

) is exothermic.

Allow to warm to room temperature and stir for 12–24 hours.

Quench: Carefully quench with saturated

.

Causality: The Furukawa modification is preferred over the traditional Zn-Cu couple for

better reproducibility and homogeneity. The large excess of reagent ensures complete

conversion of the terminal alkene.

Step 2: Fmoc Protection

Reagents: Fmoc-N-hydroxysuccinimide ester (Fmoc-OSu),

.

Protocol:

Hydrolyze the methyl ester and remove Boc group (TFA/DCM followed by LiOH/THF/H2O)

to yield the free amino acid.

Dissolve the crude amino acid in water/dioxane (1:1).

Add

(2 equiv) to adjust pH to ~9.

Add Fmoc-OSu (1.1 equiv) and stir at room temperature for 4 hours.
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Workup: Acidify with HCl to pH 2, extract with Ethyl Acetate.

Self-Validating Check: Monitor reaction progress via HPLC. The shift in retention time and

UV absorbance at 301 nm (Fmoc chromophore) confirms product formation.

Solid-Phase Peptide Synthesis (SPPS) Integration
Integrating Fmoc-L-Hxc requires attention to steric hindrance during coupling. While less bulky

than

-disubstituted amino acids (e.g., Aib), the

-cyclopropyl group can retard coupling rates.

Coupling Protocol
Standard Cycle:

Resin: Rink Amide or Wang Resin (Loading 0.3–0.6 mmol/g).

Deprotection: 20% Piperidine in DMF (

min).

Coupling:

Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-

oxid hexafluorophosphate) or DIC/Oxyma Pure.

Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine).

Stoichiometry: 3–4 equivalents of Fmoc-L-Hxc : Activator : Base.

Time: 60–90 minutes (Double coupling recommended for sequences >10 residues).

Capping: Acetic anhydride/Pyridine.

Critical Consideration: If Fmoc-L-Hxc is followed by another bulky residue (e.g., Fmoc-L-Hxc-

Pro or Fmoc-L-Hxc-NMe-Ala), switch to COMU or PyOxim activators and increase temperature

to
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(microwave assisted) to prevent deletion sequences.

SPPS Workflow Diagram
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Caption: Figure 2. Optimized SPPS cycle for Fmoc-L-Hxc incorporation, highlighting the critical

Kaiser test checkpoint to ensure complete coupling.
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Applications in Drug Discovery[1][2]
Conformational Restriction
Fmoc-L-Hxc is a powerful tool for "stapling" secondary structures without covalent crosslinks.

Helical Stabilization: In

-helices, the

-branching restricts the

and

rotamers, reducing the entropic penalty of folding. It is an excellent substitute for Leucine in

or

hydrophobic patches.

Ramachandran Impact: The steric clash of the cyclopropyl group with the peptide backbone

slightly restricts the

and

angles, favoring regions typically populated by extended

-strands or distorted helices, depending on the sequence context.

Case Study: Protease Inhibitors
In the development of inhibitors for HCV NS3/4A protease, replacing a P1 or P2 aliphatic

residue (like Norvaline or Leucine) with Homocyclopropylalanine has been shown to:

Increase Potency: The cyclopropyl ring fills the S1 hydrophobic pocket more efficiently than a

flexible alkyl chain.

Improve Selectivity: The rigid shape discriminates against homologous host proteases.

Quantitative Data Summary
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Property L-Leucine
L-
Homocyclopropylal
anine

Benefit

Molecular Weight 131.17 Da 143.19 Da Minimal Mass Shift

Rotatable Bonds 2 2 (Restricted) Lower Entropy Loss

Proteolytic Half-life < 30 min > 120 min Enhanced Stability

LogP (Hydrophobicity) ~1.5 ~1.9 Better Permeability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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